2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one

• Molecular Formula: C16H13ClN2O
• Molecular Weight: 284.74 g/mol
• IUPAC Name: 2-chloro-3-(2,3-dimethylphenyl)quinazolin-4-one
• InChI: InChI=1S/C16H13ClN2O/c1-10-6-5-9-14(11(10)2)19-15(20)12-7-3-4-8-13(12)18-16(19)17/h3-9H,1-2H3
• InChI Key: WIMPSHGEEXBFPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)C3=CC=CC=C3N=C2Cl)C

Description

2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one is a quinazolinone derivative characterized by a bicyclic core (C₈H₆N₂O) substituted at positions 2 and 3. The 2-chloro group and 3-(2,3-dimethylphenyl) moiety define its structural uniqueness. Quinazolinones are pharmacologically significant, often serving as scaffolds for antimicrobial, anticancer, and pesticidal agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one typically involves the reaction of 2-chloro-3-nitrobenzaldehyde with 2,3-dimethylaniline under acidic conditions, followed by cyclization to form the quinazolinone core. The reaction conditions often include the use of a strong acid such as hydrochloric acid or sulfuric acid to facilitate the cyclization process .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the use of advanced purification techniques such as recrystallization and chromatography ensures the high quality of the compound for industrial applications .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinazolinone derivatives with different functional groups.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The chloro group can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines and thiols. The reaction conditions often involve the use of solvents such as ethanol, methanol, or dichloromethane, and may require heating or cooling to achieve the desired products .

Major Products Formed

Scientific Research Applications

2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: The compound is investigated for its potential therapeutic applications in treating various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, leading to the suppression of tumor growth .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Quinazolinone Derivatives

Compound Name	Substituents (Position 2 / Position 3)	Molecular Formula	Molecular Weight	Notable Features/Applications
Target: 2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one	2-Cl / 3-(2,3-dimethylphenyl)	C₁₆H₁₃ClN₂O	284.74	Steric bulk from dimethylphenyl; potential bioactivity inferred from analogs
7-Chloro-3-(2,3-dimethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one	2-SH, 7-Cl / 3-(2,3-dimethylphenyl)	C₁₆H₁₃ClN₂OS	316.80	Sulfanyl group enhances hydrogen bonding capacity
3-(3,4-Dimethylphenyl)-2-mercapto-3H-quinazolin-4-one	2-SH / 3-(3,4-dimethylphenyl)	C₁₆H₁₄N₂OS	290.36	Mercapto group may improve metal coordination
6-Chloro-2-(3,4-dichlorophenyl)-3-hydroxy-4(3H)-quinazolinone	2-(3,4-dichlorophenyl), 3-OH, 6-Cl	C₁₄H₈Cl₃N₂O₂	349.58	Electron-withdrawing Cl groups increase lipophilicity
2-{[2-(3-Chloro-4-methylphenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one	Complex substituents (thioether-linked ketone)	C₂₃H₁₇ClN₂O₂S	420.91	Extended alkyl chain may influence membrane permeability

Key Observations:

Aryl Groups: The 3-(2,3-dimethylphenyl) substituent in the target compound introduces steric hindrance compared to smaller groups like phenyl or halogenated aryl moieties (e.g., 3,4-dichlorophenyl in ). This may affect binding to biological targets or solubility .

Molecular Weight and Lipophilicity :

• Derivatives with halogenated aryl groups (e.g., ) or extended side chains (e.g., ) show higher molecular weights (>300 Da) and lipophilicity, which may impact bioavailability.

Biological Activity

2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one is a compound belonging to the quinazolinone family, which has garnered attention due to its diverse biological activities. This article explores its biological activity, focusing on its potential applications in pharmacology, particularly in anti-cancer and anti-parasitic therapies.

Chemical Structure and Properties

The compound's chemical formula is $C_{25}H_{23}ClN_2OS$ with a molecular weight of approximately 434.98 g/mol. Its structure features a chloro group and a dimethylphenyl moiety, contributing to its biological properties.

Property	Value
Molecular Formula	$C_{25}H_{23}ClN_2OS$
Molecular Weight	434.98 g/mol
Purity	90%
CAS Number	338966-07-7

Anticancer Activity

Recent studies have indicated that derivatives of 2-chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one exhibit significant anticancer properties. In vitro cytotoxicity screening against various cancer cell lines has shown promising results:

• Cytotoxicity Results :
  • Against A54 cell line: IC50 values were reported at approximately 5.9 µM, indicating effective antiproliferative activity .

Antiparasitic Activity

The compound has also been evaluated for its antiparasitic properties. Quinazolinones are known to exhibit activity against Leishmania species, which cause leishmaniasis. In silico docking studies have demonstrated that these compounds can interact effectively with key proteins in the parasite:

• Binding Affinity :
  • The compound showed a binding energy of -9.84 kcal/mol against Pyridoxal Kinase, suggesting strong potential as an anti-leishmanial agent .

The biological activity of this compound is attributed to its interaction with specific molecular targets within cells:

• Inhibition of Key Enzymes :
  • The compound targets enzymes involved in metabolic pathways crucial for cancer cell survival and proliferation.
• Molecular Docking Studies :
  • Molecular docking simulations have indicated significant binding interactions with target proteins, enhancing the understanding of its mechanism at the molecular level .

Case Studies

Several studies have documented the biological effects of this compound and its derivatives:

• Study on Antileishmanial Activity :
  • A study evaluated the efficacy of various quinazolinone derivatives against Leishmania sp., showing that modifications at specific positions enhanced their inhibitory effects .
• Anticancer Screening :
  • Another investigation assessed the anticancer potential of synthesized quinazolinone derivatives against multiple cancer cell lines, confirming their cytotoxic effects and potential for further development .